ADEMETIONINE 1, 4-BUTANE-DISULFONATE
ADEMETIONINE 1, 4-BUTANE-DISULFONATE
Brand Name:
Vulcanchem
CAS No.:
133236-03-0
VCID:
VC0158714
InChI:
InChI=1S/C15H22N6O5S.C4H10O6S2/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;5-11(6,7)3-1-2-4-12(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);1-4H2,(H,5,6,7)(H,8,9,10)/t7-,8+,10+,11+,14+,27?;/m0./s1
SMILES:
C[S+](CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C2N=CN=C3N)O)O.C(CCS(=O)(=O)[O-])CS(=O)(=O)O
Molecular Formula:
C19H32N6O11S3
Molecular Weight:
616.676
ADEMETIONINE 1, 4-BUTANE-DISULFONATE
CAS No.: 133236-03-0
Main Products
VCID: VC0158714
Molecular Formula: C19H32N6O11S3
Molecular Weight: 616.676
| CAS No. | 133236-03-0 |
|---|---|
| Product Name | ADEMETIONINE 1, 4-BUTANE-DISULFONATE |
| Molecular Formula | C19H32N6O11S3 |
| Molecular Weight | 616.676 |
| IUPAC Name | [(3S)-3-amino-3-carboxypropyl]-[[(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl]-methylsulfanium;4-sulfobutane-1-sulfonate |
| Standard InChI | InChI=1S/C15H22N6O5S.C4H10O6S2/c1-27(3-2-7(16)15(24)25)4-8-10(22)11(23)14(26-8)21-6-20-9-12(17)18-5-19-13(9)21;5-11(6,7)3-1-2-4-12(8,9)10/h5-8,10-11,14,22-23H,2-4,16H2,1H3,(H2-,17,18,19,24,25);1-4H2,(H,5,6,7)(H,8,9,10)/t7-,8+,10+,11+,14+,27?;/m0./s1 |
| Standard InChIKey | TYXBLACMHQBEEW-XKGORWRGSA-N |
| SMILES | C[S+](CCC(C(=O)O)N)CC1C(C(C(O1)N2C=NC3=C2N=CN=C3N)O)O.C(CCS(=O)(=O)[O-])CS(=O)(=O)O |
| Last Modified | Aug 20 2021 |
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